Cas no 889939-67-7 (3-(4-ethoxy-3-methoxyphenyl)propan-1-amine)

• Product Name: 3-(4-ethoxy-3-methoxyphenyl)propan-1-amine
• CAS No: 889939-67-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 3082646
• PubChem ID: 5311900
• Update Time: 2025-10-29

3-(4-ethoxy-3-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxy-3-methoxy-phenyl)-propylamine
• 3-(4-ethoxy-3-methoxyphenyl)propan-1-amine
• DTXSID101291243
• 4-Ethoxy-3-methoxybenzenepropanamine
• AKOS000302093
• 3-(4-ethoxy-3-methoxyphenyl)propylamine
• CS-0117384
• 889939-67-7
• EN300-1826350
• STK523517

• Inchi： 1S/C12H19NO2/c1-3-15-11-7-6-10(5-4-8-13)9-12(11)14-2/h6-7,9H,3-5,8,13H2,1-2H3
• InChI Key： AETJHINOZUXDCQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)CCCN

Computed Properties

• Exact Mass: 209.141578849Da
• Monoisotopic Mass: 209.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 312.3±32.0 °C at 760 mmHg
• Flash Point: 155.8±32.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(4-ethoxy-3-methoxyphenyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-ethoxy-3-methoxyphenyl)propan-1-amine

Comprehensive Guide to 3-(4-ethoxy-3-methoxyphenyl)propan-1-amine (CAS No. 889939-67-7): Properties, Applications, and Market Insights

3-(4-ethoxy-3-methoxyphenyl)propan-1-amine (CAS No. 889939-67-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This aromatic amine, characterized by its ethoxy and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. With the growing demand for novel drug candidates and fine chemicals, understanding the properties and applications of this compound is essential for researchers and industry professionals.

The molecular structure of 3-(4-ethoxy-3-methoxyphenyl)propan-1-amine features a propan-1-amine backbone attached to a substituted phenyl ring. The presence of 4-ethoxy and 3-methoxy groups enhances its solubility in organic solvents and influences its reactivity in synthetic pathways. This compound is often utilized in the development of central nervous system (CNS) targeting agents, owing to its ability to cross the blood-brain barrier. Recent studies highlight its potential in designing neuroprotective compounds, aligning with the increasing focus on neurodegenerative diseases like Alzheimer's and Parkinson's.

In pharmaceutical applications, 3-(4-ethoxy-3-methoxyphenyl)propan-1-amine is a key building block for dopamine receptor modulators and serotonin reuptake inhibitors. Its structural flexibility allows for modifications that optimize drug efficacy and reduce side effects. Researchers are also exploring its role in anti-inflammatory and analgesic formulations, addressing the global demand for non-opioid pain management solutions. The compound's compatibility with green chemistry principles further enhances its appeal, as industries prioritize sustainable synthesis methods.

The market for 3-(4-ethoxy-3-methoxyphenyl)propan-1-amine is expanding, driven by advancements in precision medicine and personalized therapeutics. With the rise of AI-driven drug discovery, this compound is frequently screened for novel interactions in virtual libraries. Suppliers and manufacturers are scaling up production to meet the needs of academic labs and biotech firms, ensuring consistent quality and purity (typically >98%). Regulatory compliance, including REACH and FDA guidelines, is rigorously maintained to support its use in clinical research.

From a technical perspective, handling CAS No. 889939-67-7 requires standard laboratory precautions, including the use of gloves and ventilation. Its stability under ambient conditions makes it a practical choice for diverse experimental setups. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its identity and purity, ensuring reproducibility in research outcomes.

Looking ahead, 3-(4-ethoxy-3-methoxyphenyl)propan-1-amine is poised to play a pivotal role in next-generation drug development. Its integration into combinatorial chemistry and high-throughput screening platforms underscores its relevance in modern pharmacology. As the scientific community continues to unravel its potential, this compound remains a valuable asset for innovators tackling unmet medical needs.